2-{[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N,N-diethylacetamide

• IUPAC Name: 2-[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N,N-diethylacetamide
• InChI: InChI=1S/C23H28F3N3OS/c1-3-29(4-2)20(30)13-31-21-17(12-27)18(23(24,25)26)8-19(28-21)22-9-14-5-15(10-22)7-16(6-14)11-22/h8,14-16H,3-7,9-11,13H2,1-2H3
• InChI Key: RNVLGWHYARKDQW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N
• Molecular Formula: C23H28F3N3OS
• Molecular Weight: 451.5 g/mol

Description

2-{[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N,N-diethylacetamide is a useful research compound. Its molecular formula is C23H28F3N3OS and its molecular weight is 451.5g/mol. The purity is usually 95%.
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Scientific Research Applications

Adamantylsulfanyl Derivatives in Enhancing TNF-α Production

• Synthesis and TNF-α Production : Adamantylsulfanyl derivatives of heterocycles, including those similar to the specified compound, have been synthesized and evaluated for their ability to enhance tumor necrosis factor α (TNF-α) production in genetically modified murine melanoma cells. Notably, certain adamantylsulfanyl heterocycles displayed significant activity, comparable to highly active compounds in this domain (Maurin et al., 2004).

Isoxazole-Based Heterocycles Synthesis and Antimicrobial Properties

• Creation of Heterocycles Incorporating Sulfamoyl Moiety : Synthesis of a variety of heterocycles, including those similar to the specified compound, has been carried out using cyanoacetamide. These compounds have shown promising antimicrobial properties, highlighting the potential of such structures in the development of new antimicrobial agents (Darwish et al., 2014).

Synthesis of Selenophenopyridines

• First Synthesis of Specific Cyanopyridine Selenone : A study on the synthesis of 6-(1-adamantyl)-3-cyanopyridine-2(1H)-selenone, related to the compound , has been reported. This synthesis paves the way for exploring adamantyl-substituted selenophenopyridines, indicating the chemical versatility and potential applications of such structures in various fields (Apënova et al., 1986).

Polyamide-Imides with Adamantyl Groups

• Synthesis and Characterization of Adamantyl-Containing Polymers : Research on polyamide-imides containing adamantyl groups, like the compound , demonstrates the utility of adamantyl derivatives in polymer science. These polymers exhibited notable thermal stability and were amorphous, suggesting their potential application in high-performance materials (Liaw & Liaw, 2001).

Antimicrobial and Antioxidative Activities of Adamantylthiopyridines

• Evaluation as Antimicrobial Agents : Adamantylthiopyridines, similar to the compound , have been evaluated for antimicrobial and antioxidative activities. Some of these compounds showed significant antimicrobial activity against various microorganisms, thus suggesting their potential as new antimicrobial agents (Isarankura-Na-Ayudhya et al., 2008).